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Compound of Interest

Compound Name: Ethyl 4-formamidobenzoate

Cat. No.: B057050 Get Quote

Essential Safety and Handling Guide for Ethyl 4-
formamidobenzoate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Ethyl 4-formamidobenzoate
(CAS No. 5422-63-9). The following procedures are designed to ensure a safe laboratory

environment and minimize risks associated with the handling of this chemical.

Chemical Identifier:

Name: Ethyl 4-formamidobenzoate

Synonyms: N-Formyl Benzocaine, ethyl 4-(formylamino)benzoate[1]

CAS Number: 5422-63-9[1]

Molecular Formula: C₁₀H₁₁NO₃[1]

Molecular Weight: 193.20 g/mol [1]

Hazard Summary: Ethyl 4-formamidobenzoate is classified as harmful and an irritant. It is

harmful if swallowed, inhaled, or comes into contact with skin.[1] It can cause serious eye

irritation and skin irritation.[1] Furthermore, it may cause an allergic skin reaction.[2]
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GHS Hazard Statements:

H302: Harmful if swallowed[2]

H312: Harmful in contact with skin

H315: Causes skin irritation[1]

H317: May cause an allergic skin reaction[2]

H319: Causes serious eye irritation[1]

H332: Harmful if inhaled

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the most critical line of defense

against chemical exposure. The following table summarizes the recommended PPE for various

operations involving Ethyl 4-formamidobenzoate.
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Operation Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Transferring

(Solid)

Safety glasses

with side shields

or chemical

safety goggles.

[1] A face shield

is recommended

if there is a risk

of dust

generation.[1]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Gloves must be

inspected before

use and

disposed of

properly.[1]

A standard

laboratory coat.

A complete

protective suit is

recommended

for larger

quantities or

when significant

dust generation

is unavoidable.

[1]

Use in a well-

ventilated area or

under a chemical

fume hood to

avoid dust

inhalation.[1] If

ventilation is

inadequate, a

NIOSH-approved

respirator for

dusts should be

worn.[1]

In Solution

Safety glasses

with side shields

or chemical

safety goggles.

[1]

Chemical-

resistant gloves.

[1]

Laboratory coat.

[1]

Work in a well-

ventilated area or

under a chemical

fume hood.

Spill Cleanup

(Solid)

Chemical safety

goggles and a

face shield.[1]

Heavy-duty,

chemical-

resistant gloves.

[1]

A complete

protective suit

protecting

against

chemicals.[1]

A NIOSH-

approved

respirator with a

particulate filter

is required to

prevent

inhalation of

dust.[1]

Waste Disposal

Safety glasses

with side shields

or chemical

safety goggles.

[1]

Chemical-

resistant gloves.

[1]

Laboratory coat.

[1]

Work in a well-

ventilated area.
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Adherence to standardized procedures for handling, spill response, and waste disposal is

essential for laboratory safety.

Handling and Storage Protocol
Engineering Controls: Always handle Ethyl 4-formamidobenzoate in a well-ventilated area.

The use of a laboratory fume hood or mechanical exhaust is strongly recommended to

minimize exposure.[1]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly with soap and water after

handling and before breaks.[3]

Preventing Dust Formation: Avoid the formation of dust and aerosols during handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[4] Keep

away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do so. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and shoes immediately. Wash the affected

area with plenty of soap and water. Seek medical attention.[1]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[1]

Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure safe cleanup:
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Evacuate: Alert others in the area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to

become airborne.

Assemble PPE: Before cleanup, don the appropriate PPE as specified in the table above for

spill cleanup. This includes respiratory protection.[1]

Containment: Gently cover the spill with an absorbent material like vermiculite or sand to

prevent the dust from spreading.[5] Dampened paper towels can also be placed over the

spill to minimize dust generation.[6]

Cleanup: Carefully sweep or scoop the absorbed material into a suitable, labeled container

for hazardous waste. Avoid creating dust.[7][8] Do not use air hoses for cleaning.

Decontamination: Once the bulk of the material is removed, decontaminate the area by

wiping with a wet cloth or paper towel. Place all cleanup materials (including contaminated

PPE) into a sealed bag or container for hazardous waste disposal.[7]

Reporting: Report the incident to the laboratory supervisor or safety officer.

Waste Disposal Plan
All waste containing Ethyl 4-formamidobenzoate must be treated as hazardous waste.

Containerization: Collect all waste material (including contaminated consumables and spill

cleanup debris) in a clearly labeled, sealed, and compatible hazardous waste container.[9]

[10]

Labeling: The waste container must be labeled with "Hazardous Waste" and a description of

its contents.

Storage: Store hazardous waste in a designated satellite accumulation area, away from

incompatible materials.[11]

Disposal: Dispose of the hazardous waste through your institution's Environmental Health

and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not dispose

of this chemical down the drain or in the regular trash.[12]
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Chemical Handling Workflow
The following diagram illustrates the logical workflow for safely handling Ethyl 4-
formamidobenzoate from acquisition to disposal.
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Caption: Workflow for handling Ethyl 4-formamidobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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